Cas no 2228303-93-1 (3-(2,5-difluoro-4-methylphenoxy)propan-1-amine)

• Product Name: 3-(2,5-difluoro-4-methylphenoxy)propan-1-amine
• CAS No: 2228303-93-1
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 5943380
• PubChem ID: 165614081
• Update Time: 2025-05-20

3-(2,5-difluoro-4-methylphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluoro-4-methylphenoxy)propan-1-amine
• 2228303-93-1
• EN300-1762792

• Inchi： 1S/C10H13F2NO/c1-7-5-9(12)10(6-8(7)11)14-4-2-3-13/h5-6H,2-4,13H2,1H3
• InChI Key： AYIFATRBMQKTNH-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1OCCCN)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2,5-difluoro-4-methylphenoxy)propan-1-amine

Introduction to 3-(2,5-difluoro-4-methylphenoxy)propan-1-amine (CAS No: 2228303-93-1)

3-(2,5-difluoro-4-methylphenoxy)propan-1-amine, identified by its CAS number 2228303-93-1, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The unique structural features of this molecule, particularly the presence of a difluoro substituent and a methyl group on the phenoxyl ring, contribute to its distinctive chemical and pharmacological properties.

The propan-1-amine moiety in the molecular structure of 3-(2,5-difluoro-4-methylphenoxy)propan-1-amine plays a crucial role in determining its interactions with biological targets. This amine group is often involved in hydrogen bonding and can significantly influence the compound's solubility and bioavailability. The combination of these structural elements makes this compound a valuable candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The difluoro substitution on the phenoxyl ring in 3-(2,5-difluoro-4-methylphenoxy)propan-1-amine is particularly noteworthy, as it can modulate the electronic properties of the molecule and affect its pharmacokinetic profile. This feature has been extensively studied in the context of developing novel pharmaceutical agents.

The pharmaceutical industry has been exploring various derivatives of this compound to identify potential therapeutic applications. Research has shown that modifications in the structure of 3-(2,5-difluoro-4-methylphenoxy)propan-1-amine can lead to compounds with enhanced efficacy and reduced side effects. For instance, studies have demonstrated that certain analogs of this molecule exhibit potent inhibitory activity against specific enzymes and receptors involved in inflammatory and infectious diseases.

difluoro-4-methylphenoxy)propan-1-amine and its derivatives with high accuracy. These computational methods have been instrumental in designing novel molecules with optimized pharmacological properties. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to accelerate the drug discovery process significantly. difluoro-4-methylphenoxy)propan-1-amine has shown particular promise is in the treatment of neurological disorders. Preliminary studies have indicated that this compound can modulate neurotransmitter activity and may have potential applications in managing conditions such as Alzheimer's disease and Parkinson's disease. The ability of this molecule to cross the blood-brain barrier is a critical factor that enhances its therapeutic relevance. difluoro-4-methylphenoxy)propan-1-amine has also been explored for its role in agricultural science. Researchers have investigated its effects on plant growth regulators and have found that it can influence various physiological processes in plants. This finding opens up new avenues for developing environmentally friendly agrochemicals that enhance crop yield without adverse environmental impacts. difluoro-4-methylphenoxy)G propan-1-am -4-methylphenoxy)pr-1-am 5-difluor)-1-am 5-difluor)-1-am